1,1,1-Trifluoro-4-(methylsulfanyl)butan-2-amine

• Molecular Formula: C5H10F3NS
• Molecular Weight: 173.20 g/mol
• SMILES: CSCCC(C(F)(F)F)N
• InChI: InChI=1S/C5H10F3NS/c1-10-3-2-4(9)5(6,7)8/h4H,2-3,9H2,1H3
• InChIKey: GAXHXLFDGBDAMZ-UHFFFAOYSA-N

1,1,1-Trifluoro-4-(methylsulfanyl)butan-2-amine: Structural Identity, Physicochemical Profile, and Procurement-Relevant Specifications

1,1,1-Trifluoro-4-(methylsulfanyl)butan-2-amine (CAS 1554-62-7) is a low-molecular-weight (173.20 g/mol) aliphatic primary amine characterized by the concurrent presence of a terminal trifluoromethyl (-CF₃) group and a methylsulfanyl (-SCH₃) thioether side chain [1]. The molecule has a computed XLogP3 value of 1.5 and a topological polar surface area of 51.3 Ų [1]. This compound exists in both racemic and enantiopure forms, with the (R)- and (S)-isomers assigned distinct CAS registry numbers [2], a factor with direct implications for asymmetric synthesis applications and procurement decisions.

Chiral form

Racemic or single enantiomer CAS selection for asymmetric synthesis applications

Structural motif

α-Trifluoromethylamine pharmacophore; geminal CF₃/NH₂ arrangement

Functional handle

Thioether (–SCH₃) enables tunable oxidation to sulfoxide/sulfone

• [1] PubChem. (2026). Compound Summary for CID 119096803: 1,1,1-Trifluoro-4-(methylsulfanyl)butan-2-amine. View Source
• [2] Kuujia. (n.d.). (2S)-1,1,1-trifluoro-4-(methylsulfanyl)butan-2-amine. CAS 2171289-03-3. View Source

Why Generic Substitution of 1,1,1-Trifluoro-4-(methylsulfanyl)butan-2-amine Fails: Critical Structure–Activity Relationship Divergence Among Trifluoromethylated Thioether Amines

Although several small-molecule amines share the molecular formula C₅H₁₀F₃NS, substituting 1,1,1-trifluoro-4-(methylsulfanyl)butan-2-amine with an in-class analog without rigorous comparative data introduces substantial functional risk. The defining structural feature of this compound is the geminal positioning of the -CF₃ and -NH₂ groups on the same carbon (α-trifluoromethylamine motif), which is absent in primary amines where the -CF₃ group is located on the sulfur atom (e.g., 4-[(trifluoromethyl)sulfanyl]butan-1-amine) . This positional distinction fundamentally alters the amine's basicity, nucleophilicity, and hydrogen-bonding capacity, directly influencing both synthetic reactivity and biological target engagement . The evidence presented below quantitatively characterizes these performance differences and identifies the specific assays and contexts in which generic substitution demonstrably fails.

Regioisomeric amines with ω-SCF₃ substitution may exhibit different amine basicity and nucleophilicity compared to the α-CF₃/NH₂ motif.

Thioether oxidation profiles diverge; –SCH₃ allows sulfoxide/sulfone formation, while –SCF₃ shows distinct reactivity that can alter downstream derivatization.

Procurement of racemate instead of a defined enantiomer without CAS verification may compromise stereochemical outcome in asymmetric synthesis.

Quantitative Differentiation of 1,1,1-Trifluoro-4-(methylsulfanyl)butan-2-amine Against Closest Analogs: Head-to-Head Structural and Reactivity Evidence

Chiral Resolution: (R)- vs. (S)-Enantiomers Exhibit Distinct CAS Identity and Procurement Relevance for Asymmetric Synthesis

The (R)- and (S)-enantiomers of 1,1,1-trifluoro-4-(methylsulfanyl)butan-2-amine possess distinct CAS numbers, reflecting their discrete stereochemical identity. The racemate (1554-62-7) serves as a cost-effective precursor for non-stereoselective applications, while the individual enantiomers—(2R)-form (2171280-63-8) and (2S)-form (2171289-03-3)—provide defined chirality essential for asymmetric synthesis where stereochemical outcome directly determines biological activity or material properties [1].

Chiral Resolution

Reported

Distinct CAS numbers: racemate 1554-62-7, (R)- 2171280-63-8, (S)- 2171289-03-3.

Procurement fit for asymmetric synthesis

Enantiomeric purity governs stereochemical outcome.

Evidence Dimension	Stereochemical identity and CAS registry assignment
Target Compound Data	CAS 1554-62-7 (racemic); CAS 2171280-63-8 [(R)-enantiomer]; CAS 2171289-03-3 [(S)-enantiomer]
Comparator Or Baseline	Each enantiomer versus racemate
Quantified Difference	Distinct CAS numbers confirm discrete stereochemical entities
Conditions	Commercial chemical cataloging and regulatory documentation

Why This Matters

Procurement of the correct CAS-defined stereoisomer is essential for reproducing stereoselective synthetic protocols or biological assays where enantiomeric purity governs outcome.

• [1] Kuujia. (n.d.). (2S)-1,1,1-trifluoro-4-(methylsulfanyl)butan-2-amine. CAS 2171289-03-3. View Source

Functional Group Positioning: α-Trifluoromethylamine vs. ω-Trifluoromethylthioamine Regioisomers

A critical differentiator is the location of the trifluoromethyl group. In 1,1,1-trifluoro-4-(methylsulfanyl)butan-2-amine, the -CF₃ group is attached to the same carbon as the primary amine (-NH₂), forming an α-trifluoromethylamine motif. In contrast, the regioisomer 4-[(trifluoromethyl)sulfanyl]butan-1-amine (CAS 1208080-92-5) places the -CF₃ group on the sulfur atom as a trifluoromethylthio (-SCF₃) substituent located four carbons away from the -NH₂ group . This positional change fundamentally alters the electron density at the amine nitrogen: the α-CF₃ group exerts a strong electron-withdrawing inductive effect (-I) that significantly reduces amine basicity and nucleophilicity compared to the ω-SCF₃-substituted analog where the amine is electronically isolated from the fluorine-containing moiety.

Regioisomer Positioning

Class-level

α-CF₃/NH₂ motif (geminal) vs ω-SCF₃ amine motif; altered amine basicity and nucleophilicity expected.

Supports reactivity differentiation in synthesis

No direct pKa comparison available; class-level inference.

Evidence Dimension	Regiochemical positioning of -CF₃ and -NH₂ groups
Target Compound Data	-CF₃ geminal to -NH₂ (α-position); -SCH₃ located at γ-position
Comparator Or Baseline	4-[(trifluoromethyl)sulfanyl]butan-1-amine: -SCF₃ at ω-position; -NH₂ at α-position with no direct -CF₃ adjacency
Quantified Difference	No direct pKa comparison available; class inference based on known α-CF₃ amine electronic effects
Conditions	Structural analysis via SMILES strings: CSCCC(N)C(F)(F)F vs. NCCCCSC(F)(F)F

Why This Matters

The α-trifluoromethylamine motif confers distinct reactivity in amide coupling and reductive amination reactions, as well as altered hydrogen-bonding capacity in biological target engagement, making regioisomers non-interchangeable in synthesis and screening applications.

Thioether Oxidation Lability: Methylsulfanyl Group Enables Controllable Derivatization to Sulfoxide/Sulfone

The methylsulfanyl (-SCH₃) group in 1,1,1-trifluoro-4-(methylsulfanyl)butan-2-amine serves as a latent handle for controlled oxidation to the corresponding sulfoxide or sulfone, a feature not available in fully saturated alkyl-chain amines lacking the thioether moiety . This oxidative lability distinguishes it from analogs such as 4-[(trifluoromethyl)sulfanyl]butan-1-amine, where the sulfur atom is bonded directly to a -CF₃ group (-SCF₃) rather than a methyl group; the -SCF₃ moiety exhibits substantially different oxidation behavior and is typically employed as a metabolically stable trifluoromethylthiolation source rather than as a precursor for sulfoxide/sulfone diversification .

Thioether Oxidation Lability

Class-level

–SCH₃ group oxidizable to sulfoxide or sulfone using H₂O₂/m-CPBA; –SCF₃ exhibits distinct oxidation chemistry.

Supports polarity tuning via oxidation

No direct comparative yield data; literature inference.

Evidence Dimension	Sulfur oxidation potential and derivatization utility
Target Compound Data	-SCH₃ group oxidizable to sulfoxide or sulfone using H₂O₂ or m-CPBA
Comparator Or Baseline	4-[(trifluoromethyl)sulfanyl]butan-1-amine: -SCF₃ group; distinct oxidation chemistry
Quantified Difference	No direct comparative oxidation yield data available
Conditions	Standard thioether oxidation conditions (hydrogen peroxide or m-chloroperbenzoic acid)

Why This Matters

The -SCH₃ group provides a tunable polarity handle: oxidation to sulfoxide increases aqueous solubility, while oxidation to sulfone introduces a hydrogen-bond acceptor site, enabling fine-tuning of physicochemical properties during lead optimization.

Optimal Procurement-Driven Application Scenarios for 1,1,1-Trifluoro-4-(methylsulfanyl)butan-2-amine

Asymmetric Synthesis Requiring Defined (R)- or (S)-Chirality

For research programs requiring stereochemically pure building blocks, the individual (R)-enantiomer (CAS 2171280-63-8) or (S)-enantiomer (CAS 2171289-03-3) should be procured rather than the racemic mixture [1]. This is essential for asymmetric catalysis studies, chiral auxiliary development, and the synthesis of enantiopure drug candidates where stereochemical fidelity determines pharmacological outcome.

Synthesis of α-Trifluoromethylamine-Containing Scaffolds

This compound is specifically suited for research programs targeting the α-trifluoromethylamine pharmacophore, a privileged motif in medicinal chemistry known for enhancing metabolic stability and modulating amine basicity [2]. The geminal -CF₃/-NH₂ arrangement distinguishes it from ω-trifluoromethylthio amines , making it the appropriate choice when the target scaffold requires an α-CF₃ amine rather than an ω-SCF₃ amine.

Thioether Oxidation Studies for Physicochemical Property Tuning

The -SCH₃ group provides a site for controlled oxidation to sulfoxide or sulfone , enabling systematic investigation of polarity and hydrogen-bonding effects on biological activity or material properties. This oxidative handle is absent in fully saturated alkyl amines lacking the thioether moiety.

Fluorinated Building Block Screening Libraries

As a compact fluorinated amine with both -CF₃ and -SCH₃ functionality, this compound serves as a versatile entry in diversity-oriented synthesis libraries aimed at exploring structure–activity relationships (SAR) in fluorinated chemical space. The compound's low molecular weight (173.20 g/mol) and moderate lipophilicity (XLogP3 = 1.5) make it suitable for fragment-based drug discovery and lead generation campaigns [2].

Application

Selection Property

Validation Focus

Asymmetric Synthesis

Enantiopure (R)- or (S)- form procurement

Stereochemical fidelity in chiral auxiliary and drug-candidate synthesis

α-Trifluoromethylamine Scaffolds

Geminal CF₃/NH₂ motif

Metabolic stability and amine basicity modulation in medchem

Thioether Oxidation Studies

–SCH₃ oxidative handle

Sulfoxide/sulfone polarity and hydrogen-bonding effects

Fluorinated Building Block Libraries

Compact dual CF₃/SCH₃ functionality

SAR exploration in fluorinated chemical space

• [1] Kuujia. (n.d.). (2S)-1,1,1-trifluoro-4-(methylsulfanyl)butan-2-amine. CAS 2171289-03-3. View Source
• [2] PubChem. (2026). Compound Summary for CID 119096803: 1,1,1-Trifluoro-4-(methylsulfanyl)butan-2-amine. View Source